1-Methoxy-4-(methylsulfanylmethyl)benzene
Overview
Description
“1-Methoxy-4-(methylsulfanylmethyl)benzene” is a chemical compound. It is also known as "Benzene, 1-methoxy-4-(methylsulfonyl)-" . The molecular formula of this compound is C8H10O3S .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented as a 2D Mol file or a computed 3D SD file . The 3D structure can be viewed using specific software .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular formula (C8H10O2S), average mass (170.229 Da), and monoisotopic mass (170.040146 Da) . Other properties such as boiling point, melting point, vapor pressure, and water solubility can also be determined .Scientific Research Applications
Hyperconjugation Effects
The compound 1-methoxy-4-[(phenylselanyl)methyl]benzene, closely related to 1-Methoxy-4-(methylsulfanylmethyl)benzene, has been studied for its unique structural properties, particularly σ(C-Se)-π hyperconjugation. This phenomenon was observed in compounds with both electron-rich and electron-deficient aromatic rings, indicating the potential for diverse applications in molecular engineering and design. The structural analysis revealed no significant differences in H2C-Se or H2C-C(ar) bond lengths between compounds, suggesting subtle effects of hyperconjugation not manifested in measurable structural changes (White & Blanc, 2014).
Pillar[5]arenes Synthesis
Another application involves the synthesis of nonsymmetric pillar[5]arenes from 1-butoxy-4-methoxy-2,5-bis(methoxymethyl)benzene, which further demonstrates the utility of methoxy-substituted benzene derivatives in creating complex molecular architectures. These structures can encapsulate guest molecules like CH3CN, highlighting their potential in host-guest chemistry and molecular recognition processes (Kou et al., 2010).
Oxidation Studies
1-Methoxy-4-(1-methylethyl)benzene's oxidation catalyzed by N-hydroxyphthalimide and various metal salts was investigated, emphasizing the compound's reactivity and potential in synthesizing hydroperoxides and ketones. This research underlines the compound's role in organic synthesis and the development of new oxidation processes (Orlińska & Romanowska, 2011).
Electropolymerization Studies
1,4-Bis(3-methoxythiophene-2-yl)benzene's oxidation, aimed at creating a molecular wire with terminal ferrocenyl groups, showcases the compound's potential in constructing electroactive materials. The study of its oxidized states and spin distribution contributes to the development of advanced materials for electronic and optoelectronic applications (Sakamoto, Hiroi, & Sato, 2003).
Safety and Hazards
The safety data sheet for a similar compound, “4-Methylanisole”, indicates that it is a flammable liquid and vapor, harmful if swallowed, causes skin and eye irritation, and is suspected of damaging the unborn child . It is recommended to use personal protective equipment, avoid eating, drinking, or smoking when using this product, and to store it in a well-ventilated place .
properties
IUPAC Name |
1-methoxy-4-(methylsulfanylmethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12OS/c1-10-9-5-3-8(4-6-9)7-11-2/h3-6H,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWMJSUWQNHKGPA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CSC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901281446 |
Source
|
| Record name | 1-Methoxy-4-[(methylthio)methyl]benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901281446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5925-86-0 |
Source
|
| Record name | 1-Methoxy-4-[(methylthio)methyl]benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5925-86-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Methoxy-4-[(methylthio)methyl]benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901281446 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(METHYLTHIOMETHYL)ANISOLE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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